4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]-2-hydroxybenzoic acid

• IUPAC Name: 4-[[4-(2-amino-4-methyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]amino]-2-hydroxybenzoic acid
• InChI: InChI=1S/C14H12N4O3S2/c1-6-11(23-13(15)16-6)9-5-22-14(18-9)17-7-2-3-8(12(20)21)10(19)4-7/h2-5,19H,1H3,(H2,15,16)(H,17,18)(H,20,21)
• InChI Key: NPCAOLGLTUVKGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)C2=CSC(=N2)NC3=CC(=C(C=C3)C(=O)O)O
• Molecular Formula: C14H12N4O3S2
• Molecular Weight: 348.4 g/mol

Description

4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]-2-hydroxybenzoic acid, also known as amtolmetin guacyl, is a non-steroidal anti-inflammatory drug (NSAID) that has been widely used for the treatment of pain and inflammation. It was first introduced in the market in the 1990s and has been used as an alternative to other NSAIDs due to its unique properties.

Mechanism of Action

The mechanism of action of 4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]-2-hydroxybenzoic acid guacyl involves the inhibition of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for causing pain and swelling. By inhibiting the production of prostaglandins, 4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]-2-hydroxybenzoic acid guacyl reduces pain and inflammation.
Biochemical and Physiological Effects:
Amtolmetin guacyl has been shown to have anti-inflammatory and analgesic effects. It reduces the production of prostaglandins and nitric oxide, which are involved in the inflammatory response. It also inhibits the production of cytokines, which are involved in the immune response. Amtolmetin guacyl has been shown to have a longer duration of action than other NSAIDs, making it a preferred treatment option for chronic pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]-2-hydroxybenzoic acid guacyl in lab experiments is its anti-inflammatory and analgesic effects. It can be used to study the effects of inflammation and pain on various physiological processes. However, one of the limitations of using 4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]-2-hydroxybenzoic acid guacyl is its potential toxicity. It can cause gastrointestinal bleeding and renal toxicity, which can limit its use in lab experiments.

Future Directions

There are several future directions for the study of 4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]-2-hydroxybenzoic acid guacyl. One area of research is the development of new formulations that can reduce its potential toxicity. Another area of research is the study of its effects on other physiological processes, such as the immune response. Finally, the development of new NSAIDs that are based on the structure of 4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]-2-hydroxybenzoic acid guacyl may lead to the discovery of new drugs with improved efficacy and safety.

Scientific Research Applications

Amtolmetin guacyl has been extensively studied for its anti-inflammatory and analgesic effects. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. In addition, it also inhibits the production of nitric oxide, which is involved in the inflammatory response.